Cas no 59669-99-7 (Thiourea,N-(2-cyanoethyl)-N'-phenyl-)

• Product Name: Thiourea,N-(2-cyanoethyl)-N'-phenyl-
• CAS No: 59669-99-7
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 381931
• PubChem ID: 3639184
• Update Time: 2025-04-19

Thiourea,N-(2-cyanoethyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2-cyanoethyl)-N'-phenyl-
• 1-(2-cyanoethyl)-3-phenylthiourea
• 1-(2-cyanoethyl)-3-phenyl-thiourea
• 1-(2-cyano-ethyl)-3-phenyl-thiourea
• AC1MUDK5
• AG-G-12791
• CTK5B0274
• N-(2-Cyan-aethyl)-N'-phenyl-thioharnstoff
• N-(2-cyano-ethyl)-N'-phenyl-thiourea
• N'-Phenyl-N-(2-cyanaethyl)thioharnstoff
• N-Phenyl-N'-(2-cyan-aethyl)-thioharnstoff
• N-Phenyl-N'-< 2-cyan-aethyl> -thioharnstoff
• NSC49069
• DTXSID70394544
• AKOS001588917
• 59669-99-7
• NSC-49069

• Inchi： 1S/C10H11N3S/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,8H2,(H2,12,13,14)
• InChI Key： REWDHWDQINRZME-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCC#N

Computed Properties

• Exact Mass: 205.06700
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 364.5°C at 760 mmHg
• Flash Point: 174.3°C
• Refractive Index: 1.652
• PSA: 79.94000
• LogP: 2.35058